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Compound of Interest

Compound Name: Gelomulide A

Cat. No.: B15591057

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelomulide A is a naturally occurring diterpenoid that has garnered interest within the
scientific community for its uniqgue chemical architecture and potential biological activities. As
an ent-abietane diterpene lactone, it belongs to a class of compounds known for their diverse
pharmacological properties. This technical guide provides a detailed overview of the chemical
structure, isolation, and known biological effects of Gelomulide A, presenting key data and
experimental methodologies for the research and drug development professional.

Chemical Structure and Properties

Gelomulide A is a complex tetracyclic diterpene lactone. Its chemical identity is well-
established and characterized by the following properties:
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Property Value
Molecular Formula C22H3005
Molecular Weight 374.5 g/mol [1]

[(1S,3R,8R,10S,11R,14S,16S)-5,11,15,15-

tetramethyl-6-ox0-2,7-

IUPAC Name )
dioxapentacyclo[8.8.0.0%,3.04,8.011,1%]octadec-4-
en-14-yl] acetate[1]

CAS Number 122537-59-1[1]

CC1=C2--INVALID-LINK--
(C)C)OC(=0)C)C">C@@HOC1=0[1]

Canonical SMILES

The core of Gelomulide A is an ent-abietane skeleton, which is characterized by a specific
stereochemical configuration. The structure also features a lactone ring and an acetate group,
which contribute to its chemical properties and biological activity.

Isolation and Structural Elucidation
Natural Source

Gelomulide A is primarily isolated from the leaves of plants belonging to the Suregada genus,
particularly Suregada multiflora (formerly known as Gelonium multiflorum) and Suregada
zanzibariensis.[2][3] These plants are a rich source of various diterpenoids.

Experimental Protocols

General Extraction and Isolation Procedure:

While a specific, detailed protocol for the isolation of Gelomulide A is not readily available in
publicly accessible literature, a general methodology for the extraction of diterpenoids from
Suregada species can be outlined as follows. It is important to note that optimization of this
procedure would be necessary for the targeted isolation of Gelomulide A.
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Air-dried and powdered leaves of Suregada multiflora

l

Maceration with a solvent
(e.g., Methanol/Dichloromethane mixture)

:

Filtration to separate extract from plant debris

'

Solvent evaporation under reduced pressure

'

Crude Extract

l

Solvent-solvent partitioning
(e.g., Hexane, Dichloromethane, Methanol)

'

Column Chromatography
(e.g., Silica gel, Sephadex LH-20, ODS)

l

Pure Gelomulide A
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Culturing of Leishmania promastigotes

l

Infection of macrophage cell line
(e.g., RAW 264.7) with promastigotes

'

Treatment of infected macrophages
with varying concentrations of Gelomulide A

l

Incubation for a specified period (e.g., 72 hours)

'

Quantification of intracellular amastigotes
(e.g., Giemsa staining and microscopy or reporter gene assay)

l

Calculation of the 50% inhibitory concentration (ICso)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591057#what-is-the-chemical-structure-of-
gelomulide-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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